(2Z)-2-[(4-fluorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one

• IUPAC Name: (2Z)-2-[(4-fluorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one
• InChI: InChI=1S/C14H14FNO/c15-12-3-1-10(2-4-12)9-13-14(17)11-5-7-16(13)8-6-11/h1-4,9,11H,5-8H2/b13-9-
• InChI Key: ZENGXRZFUKYWDS-LCYFTJDESA-N
• Canonical SMILES: C1CN2CCC1C(=O)C2=CC3=CC=C(C=C3)F
• Isomeric SMILES: C1CN\2CCC1C(=O)/C2=C/C3=CC=C(C=C3)F
• Molecular Formula: C14H14FNO
• Molecular Weight: 231.26 g/mol

Description

“(2Z)-2-[(4-fluorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one” is a chemical compound with the molecular formula C14H14FNO and a molecular weight of 231.27. It is available for purchase from various chemical suppliers.

Scientific Research Applications

Pharmacophore Development for Drug Design Research on arylcycloalkylamines, including phenyl piperidines and piperazines, has shown that arylalkyl substituents can significantly improve the potency and selectivity of agents targeting D(2)-like receptors (Sikazwe et al., 2009)[https://consensus.app/papers/synthesis-evaluation-ligands-d2like-receptors-role-sikazwe/174a785160d057c79c260231197f713d/?utm_source=chatgpt]. This indicates that fluorophenyl derivatives, such as "(2Z)-2-[(4-fluorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one," could be valuable in designing new ligands for neurological receptors, contributing to the development of novel antipsychotic medications.

Chemosensors for Analyte Detection Fluorophoric compounds are crucial in developing chemosensors for detecting various analytes. A study on 4-methyl-2,6-diformylphenol-based compounds demonstrates their ability to detect metal ions, anions, and neutral molecules with high selectivity and sensitivity (Roy, 2021)[https://consensus.app/papers/fluorescent-chemosensors-based-roy/930ac9a9f84654fba90cf901c33b2133/?utm_source=chatgpt]. This highlights the potential of fluorinated compounds, including "(2Z)-2-[(4-fluorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one," in the development of sensitive and selective chemosensors for environmental monitoring, medical diagnostics, and forensic analysis.

Safety and Hazards

According to the Safety Data Sheet, this compound is classified as a skin irritant (Category 2), an eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3).